Cas no 103755-80-2 (7-Oxa-2,5-diazabicyclo[2.2.1]heptane,2,3,3,5,6,6-hexamethyl-)

7-Oxa-2,5-diazabicyclo[2.2.1]heptane,2,3,3,5,6,6-hexamethyl- structure
103755-80-2 structure
Product Name:7-Oxa-2,5-diazabicyclo[2.2.1]heptane,2,3,3,5,6,6-hexamethyl-
CAS No:103755-80-2
MF:C10H20N2O
MW:184.278602600098
CID:125821
PubChem ID:53428837
Update Time:2025-04-18

7-Oxa-2,5-diazabicyclo[2.2.1]heptane,2,3,3,5,6,6-hexamethyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxa-2,5-diazabicyclo[2.2.1]heptane,2,3,3,5,6,6-hexamethyl-
    • 2,3,3,5,6,6-HEXAMETHYL-7-OXA-2,5-DIAZABICYCLO[2.2.1]HEPTANE
    • 7-Oxa-2,5-diazabicyclo[2.2.1]heptane,2,3,3,5,6,6-hexamethyl-(6CI)
    • 1,2,2,4,5,5-Hexamethyl-3,6-epoxy-piperazin
    • 2,2-DIPHENYLETHANESULFONYL CHLORIDE
    • 2,3,3,5,6,6-hexamethyl-7-oxa-2,5-diaza-bicyclo[2.2.1]heptane
    • ACMC-20m6kn
    • AG-D-15014
    • CTK4A2366
    • 103755-80-2
    • DTXSID70699925
    • Inchi: 1S/C10H20N2O/c1-9(2)7-12(6)10(3,4)8(13-7)11(9)5/h7-8H,1-6H3
    • InChI Key: FTFYWNBYCZVILB-UHFFFAOYSA-N
    • SMILES: O1C2C(C)(C)N(C)C1C(C)(C)N2C

Computed Properties

  • Exact Mass: 184.157563266g/mol
  • Monoisotopic Mass: 184.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 15.7Ų
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